Cas no 29976-82-7 (1-(2-Hydroxy-5-methylphenyl)-3-phenylpropane-1,3-dione)

• Product Name: 1-(2-Hydroxy-5-methylphenyl)-3-phenylpropane-1,3-dione
• CAS No: 29976-82-7
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• MDL: MFCD00209591
• CID: 291319
• PubChem ID: 736658
• Update Time: 2025-06-11

1-(2-Hydroxy-5-methylphenyl)-3-phenylpropane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(2-hydroxy-5-methyl-phenyl)-3-phenyl-prop-2-en-1-one
• 1-(2-HYDROXY-5-METHYLPHENYL)-3-PHENYL-1,3-PROPANEDIONE
• 1-(2-hydroxy-5-methylphenyl)-3-phenyl-1,3-propane
• 1-(2-Hydroxy-5-methylphenyl)-3-phenyl-1,3-propanedio
• 1-(2-HYDROXY-5-METHYLPHENYL)3-PHENYL-1,3-PROPANEDIONE
• 1-(2-hydroxy-5-methylphenyl)-3-phenylpropane-1,3-dione
• 1-(2-hydroxy-5-methyl-phenyl)-3-phenyl-propane-1,3-dione
• 1-(5-Methyl-2-hydroxyphenyl)-3-phenyl-1,3-propanedione
• Oprea1_306488
• 1,3-Propanedione, 1-(2-hydroxy-5-methylphenyl)-3-phenyl-
• SBB037852
• ST079162
• AK309581
• MFCD00209591
• J-017717
• DTXSID80353081
• 1-(2-Hydroxy-5-methylphenyl)-3-phenyl-1,3-propanedione, 97%
• AKOS005159235
• CS-0153322
• 30138-75-1
• DS-11578
• 29976-82-7
• SR-01000209761
• SCHEMBL6762644
• A924178
• SR-01000209761-1
• OKAQJPKEOQHKKY-UHFFFAOYSA-N
• 1-(2-Hydroxy-5-methylphenyl)-3-phenylpropane-1,3-dione

• MDL： MFCD00209591
• Inchi： 1S/C16H14O3/c1-11-7-8-14(17)13(9-11)16(19)10-15(18)12-5-3-2-4-6-12/h2-9,17H,10H2,1H3
• InChI Key： OKAQJPKEOQHKKY-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1C(CC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 254.09400
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 14
• XLogP3: 3.7
• Topological Polar Surface Area: 54.4

Experimental Properties

• Color/Form: Not available
• Melting Point: 92-94 °C(lit.)
• Boiling Point: 455.7°C at 760 mmHg
• PSA: 54.37000
• LogP: 3.15630

1-(2-Hydroxy-5-methylphenyl)-3-phenylpropane-1,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Additional information on 1-(2-Hydroxy-5-methylphenyl)-3-phenylpropane-1,3-dione

Introduction to 1-(2-Hydroxy-5-methylphenyl)-3-phenylpropane-1,3-dione (CAS No. 29976-82-7)

1-(2-Hydroxy-5-methylphenyl)-3-phenylpropane-1,3-dione, also known by its CAS number 29976-82-7, is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a hydroxy group, a methyl group, and two phenyl rings, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 1-(2-Hydroxy-5-methylphenyl)-3-phenylpropane-1,3-dione is C₁₆H₁₄O₃. Its molecular weight is 254.28 g/mol, and it exists as a white crystalline solid at room temperature. The compound's solubility in water is low, but it is soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These physical properties make it suitable for use in various laboratory settings and pharmaceutical formulations.

In recent years, 1-(2-Hydroxy-5-methylphenyl)-3-phenylpropane-1,3-dione has been the subject of numerous studies due to its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that 1-(2-Hydroxy-5-methylphenyl)-3-phenylpropane-1,3-dione could be a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 1-(2-Hydroxy-5-methylphenyl)-3-phenylpropane-1,3-dione has also been investigated for its potential anticancer properties. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer cells and colorectal cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings highlight the potential of 1-(2-Hydroxy-5-methylphenyl)-3-phenylpropane-1,3-dione as a lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 1-(2-Hydroxy-5-methylphenyl)-3-phenylpropane-1,3-dione have also been studied to assess its suitability for therapeutic use. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and has a moderate half-life, which suggests that it could be administered orally with reasonable dosing regimens. Additionally, the compound has been found to have low toxicity in animal models, further supporting its potential for clinical development.

In addition to its therapeutic applications, 1-(2-Hydroxy-5-methylphenyl)-3-phenylpropane-1,3-dione has also been explored for its use in chemical synthesis and materials science. Its unique molecular structure makes it an attractive building block for the synthesis of more complex molecules with diverse functionalities. For example, it has been used as a starting material in the synthesis of novel dyes and pigments with enhanced color stability and lightfastness. Furthermore, the compound's ability to form stable complexes with metal ions has led to its use in the development of new materials with applications in catalysis and sensing technologies.

The synthesis of 1-(2-Hydroxy-5-methylphenyl)-3-phenylpropane-1,3-dione can be achieved through various methods, including condensation reactions and oxidative coupling reactions. One common synthetic route involves the condensation of 2-hydroxyacetophenone with benzaldehyde followed by oxidation to form the desired product. This synthetic approach is scalable and can be adapted to produce large quantities of the compound for both research and commercial purposes.

In conclusion, 1-(2-Hydroxy-5-methylphenyl)-3-phenylpropane-1,3-dione (CAS No. 29976-82-7) is a versatile organic compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, chemical synthesis, and materials science. Its unique molecular structure confers valuable properties such as anti-inflammatory and anticancer activities, making it a promising candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the biological activities and practical applications of this compound will emerge.